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Compound of Interest

Compound Name: Garosamine

Cat. No.: B1245194 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential, immediate safety and logistical

information for the proper disposal of Garosamine, a compound requiring careful management

due to its potential hazards. By adhering to these procedural, step-by-step guidelines,

laboratories can maintain a safe working environment and comply with regulatory standards.

Garosamine is a chemical that presents several hazards, including the potential to cause

severe skin burns, eye damage, and respiratory irritation. Prolonged or repeated exposure may

cause damage to organs. Furthermore, it is very toxic to aquatic life with long-lasting effects,

making its proper disposal crucial to prevent environmental contamination.

Key Chemical and Physical Properties of
Garosamine
A summary of the key quantitative data for Garosamine is provided in the table below for easy

reference. This information is critical for understanding the compound's behavior and for

making informed decisions on its handling and disposal.
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Property Value

Molecular Formula C7H15NO4[1]

Molecular Weight 177.20 g/mol [1]

Melting Point > 300 °C (> 572 °F)

Appearance White crystalline powder[2]

Water Solubility
Likely mobile in the environment due to water

solubility.[3]

Procedural Steps for Garosamine Disposal
The following protocol outlines the necessary steps for the safe disposal of Garosamine. This

procedure is based on established guidelines for hazardous chemical waste management.[4][5]

[6]

1. Waste Identification and Segregation:

All waste containing Garosamine, including pure compound, solutions, and contaminated

materials (e.g., gloves, weighing paper), must be classified as hazardous chemical waste.

Segregate Garosamine waste from other laboratory waste streams to prevent accidental

mixing of incompatible chemicals.[6]

2. Containerization:

Use only appropriate, leak-proof, and chemically resistant containers for collecting

Garosamine waste.[4][5] Plastic containers are often preferred.[5]

Ensure the container is clearly and accurately labeled as "Hazardous Waste: Garosamine"

and includes the full chemical name and any relevant hazard symbols.[4][5]

3. Storage:

Store the waste container in a designated and secure Satellite Accumulation Area within the

laboratory.[4][5]
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Keep the waste container tightly closed except when adding waste.[4][5]

Store the container in a well-ventilated area, away from heat and sources of ignition.[7]

4. Disposal of Empty Containers:

Empty containers that held Garosamine must be treated as hazardous waste until properly

cleaned.

To decontaminate empty containers, triple rinse with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste.[8][9]

After thorough rinsing and drying, deface or remove the original label before disposing of the

container according to institutional guidelines for non-hazardous waste.[4][9]

5. Waste Pickup and Disposal:

Do not dispose of Garosamine waste down the sink or in the regular trash.[6][10]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Follow all institutional and regulatory procedures for documenting and handing over the

waste.

Garosamine Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Garosamine,

from generation to final disposal.
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Caption: Logical workflow for the proper disposal of Garosamine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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